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Compound of Interest

3-(3-
Methoxyphenoxy)propylamine

Cat. No.: B1309809

Compound Name:

Despite significant interest in the therapeutic potential of serotonin receptor modulators, a
comprehensive review of publicly available scientific literature and pharmacological databases
reveals a notable absence of specific data for 3-(3-Methoxyphenoxy)propylamine. While the
chemical structure suggests potential interaction with the serotonin system, detailed in-vitro and
in-vivo studies characterizing its binding affinity, functional activity, and downstream signaling
effects are not readily available. Therefore, the creation of an in-depth technical guide with
guantitative data, detailed experimental protocols, and specific signaling pathways for this
particular compound is not feasible at this time.

The exploration of phenoxypropylamine scaffolds has been a fruitful area in medicinal
chemistry, leading to the development of various compounds with significant effects on
monoamine systems. However, the specific substitution pattern of a methoxy group at the 3-
position of the phenoxy ring combined with a propylamine chain, as in 3-(3-
Methoxyphenoxy)propylamine, has not been extensively documented in the context of
serotonin receptor modulation.

For a compound of this nature to be characterized as a serotonin receptor modulator, a
standard cascade of preclinical research would be necessary. This would involve a series of
established experimental protocols to determine its pharmacological profile.

Hypothetical Characterization Workflow
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Should research on 3-(3-Methoxyphenoxy)propylamine be undertaken, the following
experimental workflow would be essential to elucidate its role as a serotonin receptor
modulator.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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